Cas no 861554-17-8 (2,5-Pyrazinedicarbonitrile,3,6-dimethyl-)

2,5-Pyrazinedicarbonitrile,3,6-dimethyl- structure
861554-17-8 structure
Product Name:2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
CAS No:861554-17-8
MF:C8H6N4
MW:158.160040378571
CID:718333
PubChem ID:121227425
Update Time:2025-04-19

2,5-Pyrazinedicarbonitrile,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
    • 2,5-Pyrazinedinitrile, 3,6-dimethyl- (2CI)
    • 3,6-Dimethylpyrazine-2,5-dicarbonitrile
    • 861554-17-8
    • Inchi: 1S/C8H6N4/c1-5-7(3-9)12-6(2)8(4-10)11-5/h1-2H3
    • InChI Key: GMKHLFIGROLNNF-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=C(C)N=C(C#N)C=1C

Computed Properties

  • Exact Mass: 158.059
  • Monoisotopic Mass: 158.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4A^2
  • XLogP3: 0.7
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